Cas no 914454-98-1 (2-(2-chloro-6-methoxyphenoxy)ethan-1-amine)

• Product Name: 2-(2-chloro-6-methoxyphenoxy)ethan-1-amine
• CAS No: 914454-98-1
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6509752
• PubChem ID: 16088362
• Update Time: 2025-05-19

2-(2-chloro-6-methoxyphenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methoxyphenoxy)ethan-1-amine
• Ethanamine, 2-(2-chloro-6-methoxyphenoxy)-

• Inchi： 1S/C9H12ClNO2/c1-12-8-4-2-3-7(10)9(8)13-6-5-11/h2-4H,5-6,11H2,1H3
• InChI Key： YFOXYCIAKLKOIJ-UHFFFAOYSA-N
• SMILES： C(N)COC1=C(OC)C=CC=C1Cl

Additional information on 2-(2-chloro-6-methoxyphenoxy)ethan-1-amine

Comprehensive Overview of 2-(2-Chloro-6-methoxyphenoxy)ethan-1-amine (CAS No. 914454-98-1)

2-(2-Chloro-6-methoxyphenoxy)ethan-1-amine (CAS No. 914454-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique phenoxy-amine structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₉H₁₂ClNO₂, highlights the presence of a chloro and methoxy substituent, which are critical for its reactivity and application potential.

In recent years, the demand for custom synthesis intermediates like 2-(2-Chloro-6-methoxyphenoxy)ethan-1-amine has surged, driven by advancements in drug discovery and crop protection technologies. Researchers frequently search for "CAS 914454-98-1 supplier" or "2-(2-Chloro-6-methoxyphenoxy)ethylamine applications," reflecting its relevance in high-value industries. The compound’s amine functional group enables it to participate in condensation reactions, making it invaluable for constructing complex molecular architectures.

From an environmental perspective, the methoxy and chloro groups in 2-(2-Chloro-6-methoxyphenoxy)ethan-1-amine have been studied for their biodegradability and eco-toxicity profiles. This aligns with the growing focus on "green chemistry" and "sustainable synthesis" practices, which prioritize minimal environmental impact. Analytical techniques such as HPLC and NMR are routinely employed to verify the purity and structural integrity of this compound, ensuring compliance with industry standards.

The compound’s role in medicinal chemistry is particularly noteworthy. Its structural motif is often leveraged in the design of central nervous system (CNS) targeting agents, addressing trending topics like "neurodegenerative disease therapeutics." Additionally, its derivatives are explored for antibacterial and antifungal properties, responding to the global need for novel antimicrobial solutions amid rising antibiotic resistance.

In agrochemical applications, 2-(2-Chloro-6-methoxyphenoxy)ethan-1-amine derivatives are investigated for their potential as herbicide adjuvants or plant growth regulators. Searches for "agrochemical intermediates with chloro-methoxy groups" underscore its niche importance. The compound’s stability under varying pH conditions further enhances its utility in formulation development.

Quality control protocols for CAS 914454-98-1 emphasize stringent spectroscopic validation and chromatographic purity checks, topics frequently queried by procurement specialists. Storage recommendations typically include ambient temperature and desiccated conditions to preserve its shelf life, a detail often overlooked in preliminary research but critical for industrial scalability.

Innovations in catalytic amination and microwave-assisted synthesis have streamlined the production of 2-(2-Chloro-6-methoxyphenoxy)ethan-1-amine, reducing energy consumption and waste generation. These advancements resonate with the "process optimization" queries prevalent in chemical manufacturing forums.

In summary, 2-(2-Chloro-6-methoxyphenoxy)ethan-1-amine (CAS No. 914454-98-1) exemplifies the intersection of structural specificity and multidisciplinary utility. Its applications span from pharmaceutical scaffolds to agrochemical innovations, cementing its status as a compound of enduring scientific and industrial interest.